An In-Depth Technical Guide to 4-(4-Chlorobenzyl)thiazol-2-amine: Structure, Properties, and Potential Applications
An In-Depth Technical Guide to 4-(4-Chlorobenzyl)thiazol-2-amine: Structure, Properties, and Potential Applications
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Significance of the 2-Aminothiazole Scaffold
The 2-aminothiazole moiety is a privileged heterocyclic structure in medicinal chemistry, forming the core of numerous biologically active compounds. Its synthetic accessibility and the diverse functionalization possibilities of the thiazole ring have made it a cornerstone in the development of novel therapeutic agents. These derivatives have demonstrated a wide spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This guide focuses on a specific derivative, 4-(4-Chlorobenzyl)thiazol-2-amine, providing a comprehensive overview of its chemical structure, physicochemical properties, a detailed synthesis protocol, and an exploration of its potential biological activities based on related compounds.
Chemical Structure and Physicochemical Properties
The defining feature of 4-(4-Chlorobenzyl)thiazol-2-amine is the presence of a 4-chlorobenzyl group at the 4-position of the 2-aminothiazole ring. This structural element, with its methylene spacer, differentiates it from the more commonly studied 4-(4-chlorophenyl)thiazol-2-amine. The introduction of this flexible benzyl group is anticipated to influence the molecule's conformational flexibility and its interaction with biological targets.
Table 1: Predicted Physicochemical Properties of 4-(4-Chlorobenzyl)thiazol-2-amine
| Property | Predicted Value | Notes |
| Molecular Formula | C10H9ClN2S | |
| Molecular Weight | 224.71 g/mol | |
| LogP | 3.2 | Indicates good lipid solubility. |
| Hydrogen Bond Donors | 1 | The primary amine group. |
| Hydrogen Bond Acceptors | 2 | The thiazole nitrogen and the primary amine. |
| Rotatable Bonds | 2 | Providing conformational flexibility. |
Note: These properties are predicted based on computational models and the known properties of similar structures. Experimental verification is required.
Spectroscopic Characteristics (Predicted)
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¹H NMR: The spectrum is expected to show characteristic signals for the aromatic protons of the 4-chlorophenyl ring, a singlet for the methylene protons of the benzyl group, a singlet for the proton at the 5-position of the thiazole ring, and a broad singlet for the amine protons.
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¹³C NMR: The spectrum would display signals for the carbons of the 4-chlorophenyl ring, the methylene carbon, and the carbons of the thiazole ring, including the characteristic C-2, C-4, and C-5 signals.
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IR Spectroscopy: Key absorption bands would be expected for the N-H stretching of the primary amine, C-H stretching of the aromatic and methylene groups, C=N and C=C stretching of the thiazole and aromatic rings, and the C-Cl stretching vibration.
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Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound, along with characteristic fragmentation patterns.
Synthesis of 4-(4-Chlorobenzyl)thiazol-2-amine
The most versatile and widely used method for the synthesis of 2-aminothiazoles is the Hantzsch thiazole synthesis. This reaction involves the condensation of an α-haloketone with a thioamide, in this case, thiourea.
Reaction Scheme
The synthesis of 4-(4-Chlorobenzyl)thiazol-2-amine can be achieved through the reaction of 1-bromo-3-(4-chlorophenyl)propan-2-one with thiourea.
Caption: Hantzsch synthesis of 4-(4-Chlorobenzyl)thiazol-2-amine.
Key Precursor: 1-bromo-3-(4-chlorophenyl)propan-2-one
The availability and properties of the α-haloketone are critical for a successful synthesis.
Table 2: Properties of 1-bromo-3-(4-chlorophenyl)propan-2-one
| Property | Value | Source |
| Molecular Formula | C9H8BrClO | PubChem[1] |
| Molecular Weight | 247.51 g/mol | PubChem[1] |
| IUPAC Name | 1-bromo-3-(4-chlorophenyl)propan-2-one | PubChem[1] |
| CAS Number | 103557-35-3 | PubChem[1] |
Detailed Experimental Protocol: Hantzsch Thiazole Synthesis
This protocol is a generalized procedure based on established methods for the synthesis of 2-aminothiazoles and should be optimized for the specific reactants.
Materials:
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1-bromo-3-(4-chlorophenyl)propan-2-one (1.0 eq)
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Thiourea (1.2 eq)
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Ethanol
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Round-bottom flask
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Reflux condenser
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Magnetic stirrer
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Heating mantle
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Filtration apparatus
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Recrystallization solvents (e.g., ethanol/water)
Procedure:
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 1-bromo-3-(4-chlorophenyl)propan-2-one in ethanol.
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Addition of Thiourea: To the stirred solution, add thiourea.
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Reflux: Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).
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Work-up: After completion of the reaction (as indicated by TLC), cool the mixture to room temperature.
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Precipitation: Pour the reaction mixture into ice-cold water to precipitate the product.
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Isolation: Collect the solid product by vacuum filtration and wash with cold water.
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Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield pure 4-(4-Chlorobenzyl)thiazol-2-amine.
Caption: Experimental workflow for the synthesis of 4-(4-Chlorobenzyl)thiazol-2-amine.
Potential Biological Activities and Therapeutic Applications
While direct biological data for 4-(4-Chlorobenzyl)thiazol-2-amine is limited, the extensive research on related 2-aminothiazole derivatives provides a strong basis for predicting its potential therapeutic applications. The introduction of the 4-chlorobenzyl group may modulate the biological activity profile compared to its phenyl analog.
Anticancer Activity
Many 2-aminothiazole derivatives have demonstrated significant anticancer activity. For instance, derivatives of 4-(4-chlorophenyl)thiazol-2-amine have been investigated for their cytotoxic effects against various cancer cell lines. Furthermore, studies on 5-benzylthiazole derivatives have shown toxicity towards tumor cells.[2][3] The cytotoxic effects of some benzyl derivatives are mediated through the induction of apoptosis.[4]
Hypothetical Mechanism of Action in Cancer:
Based on the known mechanisms of similar compounds, 4-(4-Chlorobenzyl)thiazol-2-amine could potentially exert its anticancer effects through various pathways, such as:
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Kinase Inhibition: Many small molecule kinase inhibitors feature a heterocyclic core. The 2-aminothiazole scaffold could serve as a hinge-binding motif for various protein kinases involved in cancer cell proliferation and survival.
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Induction of Apoptosis: The compound might trigger programmed cell death in cancer cells through intrinsic or extrinsic apoptotic pathways.
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Microtubule Disruption: Some thiazole derivatives are known to interfere with microtubule dynamics, leading to cell cycle arrest and apoptosis.
Caption: Hypothetical mechanism of anticancer action.
Antimicrobial and Other Activities
The 2-aminothiazole nucleus is also a common feature in compounds with antimicrobial activity. Derivatives have shown efficacy against a range of bacteria and fungi. Additionally, various other biological activities have been reported for this class of compounds, including anti-inflammatory and antiparasitic effects. The 4-(4-chlorophenyl)thiazole scaffold, in particular, has been evaluated for its leishmanicidal and trypanocidal activities.[5]
Conclusion and Future Directions
4-(4-Chlorobenzyl)thiazol-2-amine represents a promising, yet underexplored, derivative within the vast family of 2-aminothiazoles. Based on the well-established synthetic routes and the diverse biological activities of its analogs, this compound warrants further investigation. The detailed synthetic protocol provided in this guide offers a clear pathway for its preparation, which will enable a thorough experimental evaluation of its physicochemical properties and biological activities. Future research should focus on the synthesis and in-vitro screening of this compound against a panel of cancer cell lines and microbial strains to validate its therapeutic potential. Subsequent structure-activity relationship (SAR) studies could then be conducted to optimize its activity and drug-like properties.
References
-
PubChem. 1-Bromo-3-(4-chlorophenyl)propan-2-one. Available from: [Link]
- Shalai, Y., et al. Antineoplastic activity in vitro of 2-amino-5-benzylthiazole derivative in complex with nanoscale polymeric carriers. Cytology and Genetics, 2017.
- Finiuk, N.S., et al. EFFECT OF NOVEL 2-AMINO-5-BENZYLTHIAZOLE DERIVATIVE ON CELLULAR ULTRASTRUCTURE AND ACTIVITY OF ANTIOXIDANT SYSTEM IN MURINE LYMPHOMA CELLS. Studia Biologica, 2016.
- Oliveira, C. S. de, et al. Synthesis of 4-(4-chlorophenyl)thiazole compounds: in silico and in vitro evaluations as leishmanicidal and trypanocidal agents. Anais da Academia Brasileira de Ciências, 2023.
Sources
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- 2. Antineoplastic activity in vitro of 2-amino-5-benzylthiazole derivative in complex with nanoscale polymeric carriers - Cytology and Genetics - site for scientific journal "TSitologiya i Genetika" ("Cytology and Genetics") [cytgen.com]
- 3. EFFECT OF NOVEL 2-AMINO-5-BENZYLTHIAZOLE DERIVATIVE ON CELLULAR ULTRASTRUCTURE AND ACTIVITY OF ANTIOXIDANT SYSTEM IN MURINE LYMPHOMA CELLS | Shalai | Біологічні студії / Studia Biologica [publications.lnu.edu.ua]
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